1-(3-Bromopropyl)-3-(difluoromethoxy)-5-iodobenzene

Specification

• Molecular Formula: C10H10BrF2IO
• Molecular Weight: 390.99 g/mol
• IUPAC Name: 1-(3-bromopropyl)-3-(difluoromethoxy)-5-iodobenzene
• Standard InChI: InChI=1S/C10H10BrF2IO/c11-3-1-2-7-4-8(14)6-9(5-7)15-10(12)13/h4-6,10H,1-3H2
• Standard InChI Key: JPUWIWZVDHMPKF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1OC(F)F)I)CCCBr

Introduction

1-(3-Bromopropyl)-3-(difluoromethoxy)-5-iodobenzene is a complex organic compound characterized by its unique structure, which includes a benzene ring substituted with a bromopropyl group, a difluoromethoxy group, and an iodine atom. This compound has a molecular formula of C10H10BrF2IO and a molecular weight of approximately 390.99 g/mol, according to some sources. The presence of these substituents contributes to its chemical reactivity and potential biological activity.

Synthesis Methods

The synthesis of 1-(3-Bromopropyl)-3-(difluoromethoxy)-5-iodobenzene can be achieved through various organic synthesis methods, although specific detailed protocols are not widely documented in the available literature. Generally, such compounds are synthesized using reactions that involve the introduction of the bromopropyl, difluoromethoxy, and iodine substituents onto the benzene ring through a series of substitution and coupling reactions.

Potential Applications

1-(3-Bromopropyl)-3-(difluoromethoxy)-5-iodobenzene has potential applications in interaction studies, particularly in the context of cancer biology. Similar compounds have been investigated for their roles in modulating signaling pathways related to cell growth and apoptosis. Understanding these interactions may reveal insights into the compound's mechanism of action and therapeutic potential.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-(3-Bromopropyl)-3-(difluoromethoxy)-5-iodobenzene, including:

Compound Name	Structure	Unique Features
2-Bromo-1,3-difluoro-5-iodobenzene	C6H2BrF2I	Lacks the bromopropyl substituent; simpler structure may affect reactivity.
1-(4-Bromobutyl)-3-(difluoromethoxy)-5-iodobenzene	C11H12BrF2IO	Longer alkyl chain; may exhibit different biological activities due to increased hydrophobicity.
1-(2-Bromopropyl)-3-(difluoromethoxy)-5-iodobenzene	C10H11BrF2IO	Different position of the bromopropyl group; could influence steric hindrance and reactivity patterns.

Safety and Handling

The handling of 1-(3-Bromopropyl)-3-(difluoromethoxy)-5-iodobenzene requires caution due to its potential hazards. It is classified according to Regulation (EC) No 1272/2008, and its safety data sheet provides detailed information on handling, storage, and disposal procedures.